Cas no 2138528-18-2 (3-[(2,2-Dimethylpropyl)(ethyl)amino]-4,4-dimethylcyclohexan-1-ol)

• Product Name: 3-[(2,2-Dimethylpropyl)(ethyl)amino]-4,4-dimethylcyclohexan-1-ol
• CAS No: 2138528-18-2
• MF: C₁₅H₃₁NO
• MW: 241.412744760513
• CID: 5902076
• PubChem ID: 165872848
• Update Time: 2025-06-30

3-[(2,2-Dimethylpropyl)(ethyl)amino]-4,4-dimethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1161340
• 3-[(2,2-dimethylpropyl)(ethyl)amino]-4,4-dimethylcyclohexan-1-ol
• 2138528-18-2
• 3-[(2,2-Dimethylpropyl)(ethyl)amino]-4,4-dimethylcyclohexan-1-ol

• Inchi： 1S/C15H31NO/c1-7-16(11-14(2,3)4)13-10-12(17)8-9-15(13,5)6/h12-13,17H,7-11H2,1-6H3
• InChI Key： QWBFZBNATOJFSG-UHFFFAOYSA-N
• SMILES： OC1CCC(C)(C)C(C1)N(CC)CC(C)(C)C

Computed Properties

• Exact Mass: 241.240564612g/mol
• Monoisotopic Mass: 241.240564612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-[(2,2-Dimethylpropyl)(ethyl)amino]-4,4-dimethylcyclohexan-1-ol

Comprehensive Overview of 3-[(2,2-Dimethylpropyl)(ethyl)amino]-4,4-dimethylcyclohexan-1-ol (CAS No. 2138528-18-2)

The compound 3-[(2,2-Dimethylpropyl)(ethyl)amino]-4,4-dimethylcyclohexan-1-ol (CAS No. 2138528-18-2) is a specialized organic molecule with a unique structural framework. Its chemical name reflects the presence of a cyclohexanol core substituted with dimethylpropyl and ethyl amino groups, making it a subject of interest in pharmaceutical and agrochemical research. The 4,4-dimethylcyclohexan-1-ol backbone contributes to its steric properties, which are critical for binding affinity in biological systems.

Recent trends in scientific literature highlight the growing demand for amino-alcohol derivatives like this compound, particularly in drug discovery. Researchers are exploring its potential as a chiral building block or intermediate for synthesizing bioactive molecules. The 2,2-dimethylpropyl (neopentyl) moiety enhances metabolic stability, a feature highly sought after in modern medicinal chemistry to improve drug half-life.

From a synthetic chemistry perspective, the ethylamino-dimethylcyclohexanol structure poses interesting challenges in stereoselective synthesis. Current discussions in online forums frequently address questions like: "How to optimize the yield of 3-[(2,2-Dimethylpropyl)(ethyl)amino]-4,4-dimethylcyclohexan-1-ol?" or "What are alternative routes to introduce the dimethylpropyl group?" These queries reflect the compound's technical relevance in process chemistry.

The physicochemical properties of CAS 2138528-18-2 are equally noteworthy. Its logP value (predicted around 3.2) suggests moderate lipophilicity, making it suitable for crossing biological membranes while maintaining aqueous solubility—a key consideration in ADME (Absorption, Distribution, Metabolism, Excretion) profiling. This balance aligns with current industry focus on Lipinski's Rule of Five compliant compounds.

In material science applications, the bulky 4,4-dimethylcyclohexane structure has been investigated for modifying polymer properties. Patent databases reveal its utility in creating heat-resistant resins, where the rigid cyclohexane ring improves thermal stability. Such applications respond to the global push for high-performance materials in electronics and automotive sectors.

Analytical characterization of this compound typically involves NMR spectroscopy (particularly ¹³C-NMR to distinguish quaternary carbons) and mass spectrometry. The tertiary amino alcohol functionality generates distinct fragmentation patterns that aid in structural verification—a topic frequently searched in analytical chemistry circles.

Environmental fate studies of 3-[(alkyl)(amino)]cyclohexanols have gained attention due to regulatory requirements for green chemistry compliance. While specific data on CAS 2138528-18-2 remains limited, its structural analogs show moderate biodegradability, prompting research into benign synthetic pathways—a hot topic in sustainable chemistry forums.

Commercial availability of this specialty chemical has expanded recently, with suppliers offering it as a research-grade standard (typically ≥95% purity). Pricing trends correlate with the complexity of introducing both branched alkyl and cyclic components during synthesis. Procurement specialists often search for cost-effective synthetic protocols to address supply chain challenges.

From a safety standpoint, standard handling procedures for amino-alcohol compounds apply. While not classified as hazardous, proper PPE (Personal Protective Equipment) including gloves and goggles is recommended—a precaution emphasized in recent laboratory safety guidelines circulating in academic communities.

Future research directions may explore the compound's potential in asymmetric catalysis or as a ligand precursor in coordination chemistry. Its structural features—particularly the sterically hindered amine—could enable novel reaction pathways, aligning with the pharmaceutical industry's pursuit of stereoselective transformations.